![molecular formula C16H16Cl2N2O2 B4760623 4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide](/img/structure/B4760623.png)
4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide
Overview
Description
4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is involved in the regulation of glucose and lipid metabolism. A-769662 has gained significant attention in recent years due to its potential therapeutic applications in the treatment of metabolic disorders such as type 2 diabetes, obesity, and cancer.
Mechanism of Action
4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide activates AMPK by binding to the γ subunit of the enzyme. This results in increased phosphorylation of AMPK and its downstream targets, leading to increased glucose uptake and fatty acid oxidation. This compound also activates the SIRT1 enzyme, which plays a role in the regulation of energy metabolism and aging.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its effects on glucose and lipid metabolism, this compound has been shown to increase mitochondrial biogenesis and reduce inflammation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of 4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide is its specificity for AMPK activation, which allows for the study of AMPK signaling pathways without the confounding effects of other signaling pathways. However, this compound has a relatively short half-life, which can make it difficult to maintain consistent levels in experiments. Additionally, this compound has been shown to have off-target effects on other enzymes, which can complicate data interpretation.
Future Directions
There are several potential future directions for research on 4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide. One area of interest is the development of more potent and selective AMPK activators. Additionally, further research is needed to fully understand the mechanisms underlying the effects of this compound on mitochondrial biogenesis and inflammation. Finally, the potential therapeutic applications of this compound in the treatment of cancer and neurodegenerative diseases warrant further investigation.
Scientific Research Applications
4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide has been extensively studied in various preclinical models and has shown promising results in the treatment of metabolic disorders. In animal models of type 2 diabetes, this compound has been shown to improve glucose tolerance and insulin sensitivity. It has also been shown to reduce body weight and improve lipid metabolism in obese animal models. Additionally, this compound has shown potential as a cancer therapeutic, as it has been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines.
properties
IUPAC Name |
4-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)butanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16Cl2N2O2/c17-13-5-6-15(14(18)9-13)22-8-2-4-16(21)20-11-12-3-1-7-19-10-12/h1,3,5-7,9-10H,2,4,8,11H2,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWNXFDSZKOOSMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.